Cas no 3463-93-2 (2,5-Ethano-2H-azocino[4,3-b]indole,4-ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-, (4E,5R)-)

• Product Name: 2,5-Ethano-2H-azocino[4,3-b]indole,4-ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-, (4E,5R)-
• CAS No: 3463-93-2
• Molecular Formula: C₁₈H₂₀N₂
• Molecular Weight: 264.3648
• CID: 305332
• PubChem ID: 6436240

2,5-Ethano-2H-azocino[4,3-b]indole,4-ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-, (4E,5R)- Properties

Names and Identifiers

• 2,5-Ethano-2H-azocino[4,3-b]indole,4-ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-, (4E,5R)-
• Pericalline
• (-)-apparicine
• 2,5-Ethano-2H-azocino(4,3-b)indole, 1,3,4,5,6,7-hexahydro-4-ethylidene-6-methylene-
• 4-Ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-2,5-ethano-2H-azocino(4,3-b)indole
• Apparicine (8CI)
• CHEMBL486306
• Gomezine
• LS-66340
• Tabernoschizine
• Apparicine, Gomezine, Pericalline, Tabernoschizine
• 3463-93-2
• NSC 85631
• (E)-ethylidene(methylene)[?]
• BDBM50480310
• (13S,14E)-14-ethylidene-12-methylidene-1,8-diazatetracyclo[11.2.2.03,11.05,9]heptadeca-3(11),4,6,9-tetraene
• 2,5-Ethano-2H-azocino[4,3-b]indole, 4-ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-, (4E,5R)-
• CHEBI:182901
• Apparicine
• (13R,14E)-14-Ethylidene-12-methylidene-1,10-diazatetracyclo[11.2.2.03,11.04,9]heptadeca-3(11),4,6,8-tetraene
• DTXSID901318532
• SCHEMBL24588688
• NSC-85631
• 2,3-b]indole, 4-ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-, [R-(E)]-

• InChIKey： YBWKMVPRGFJPHD-LELDJUSMSA-N
• Inchi： InChI=1S/C18H20N2/c1-3-13-10-20-7-5-16(13)12(2)17-9-18-14(4-6-19-18)8-15(17)11-20/h3-4,6,8-9,16,19H,2,5,7,10-11H2,1H3/b13-3-/t16-/m0/s1
• SMILES： C/C=C1/CN2CC[C@H]/1C(C1C=C3NC=CC3=CC=1C2)=C

Computed Properties

• Exact Mass: 264.1628
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 264.162648646g/mol
• Heavy Atom Count: 20
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 19Ų

Experimental Properties

• LogP: 3.90080
• PSA: 19.03
• Refractive Index: 1.665
• Boiling Point: 431.2°Cat760mmHg
• Flash Point: 214.6°C
• Density: 1.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines